Cas no 99797-07-6 (Ethanone,1-(3-methoxy-2,3-dimethyl-2-oxetanyl)- (9CI))

• Product Name: Ethanone,1-(3-methoxy-2,3-dimethyl-2-oxetanyl)- (9CI)
• CAS No: 99797-07-6
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 797360
• PubChem ID: 45086141
• Update Time: 2025-04-19

Ethanone,1-(3-methoxy-2,3-dimethyl-2-oxetanyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(3-methoxy-2,3-dimethyl-2-oxetanyl)- (9CI)
• 1-(3-methoxy-2,3-dimethyloxetan-2-yl)ethanone
• 3,5-Anhydro-1-deoxy-3-methyl-4-C-methyl-4-O-methylpent-2-ulose
• DTXSID10665881
• 99797-07-6

• Inchi： 1S/C8H14O3/c1-6(9)8(3)7(2,10-4)5-11-8/h5H2,1-4H3
• InChI Key： JBQJHKZTBFNWBG-UHFFFAOYSA-N
• SMILES： O1CC(C)(C1(C(C)=O)C)OC

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 35.5Ų